Cas no 37806-45-4 (1-4-(butan-2-yloxy)phenylmethanamine)
37806-45-4 structure
Product Name:1-4-(butan-2-yloxy)phenylmethanamine
CAS No:37806-45-4
MF:C11H17NO
MW:179.258783102036
CID:1031660
PubChem ID:24779667
Update Time:2025-04-20
1-4-(butan-2-yloxy)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-(sec-Butoxy)phenyl)methanamine
- (4-(sec-Butoxy)phenyl)methamine
- (4-butan-2-yloxyphenyl)methanamine
- (4-sec-butoxyphenyl)methanamine
- [4-(butan-2-yloxy)phenyl]methanamine
- 1-[4-(butan-2-yloxy)phenyl]methanamine
- AN-329/43449331
- DTXSID00647297
- STL068916
- AKOS005289745
- 1-{4-[(Butan-2-yl)oxy]phenyl}methanamine
- DB-336052
- EN300-8046652
- A898285
- 37806-45-4
- (4-sec-butoxybenzyl)amine
- SCHEMBL22563306
- 1-4-(butan-2-yloxy)phenylmethanamine
-
- MDL: MFCD10686591
- Inchi: 1S/C11H17NO/c1-3-9(2)13-11-6-4-10(8-12)5-7-11/h4-7,9H,3,8,12H2,1-2H3
- InChI Key: VXHRYPZJJPDUDF-UHFFFAOYSA-N
- SMILES: O(C1C=CC(CN)=CC=1)C(C)CC
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 276.6±15.0 ºC (760 Torr),
- Flash Point: 116.4±13.6 ºC,
- Solubility: Slightly soluble (1.5 g/l) (25 º C),
1-4-(butan-2-yloxy)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B872138-10mg |
1-[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B872138-50mg |
1-[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872138-100mg |
1-[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Alichem | A019112015-1g |
(4-(sec-Butoxy)phenyl)methanamine |
37806-45-4 | 95% | 1g |
$160.00 | 2023-09-02 | |
| Enamine | EN300-8046652-0.05g |
[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 95.0% | 0.05g |
$79.0 | 2025-03-21 | |
| Enamine | EN300-8046652-0.1g |
[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 95.0% | 0.1g |
$82.0 | 2025-03-21 | |
| Enamine | EN300-8046652-0.25g |
[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 95.0% | 0.25g |
$86.0 | 2025-03-21 | |
| Enamine | EN300-8046652-0.5g |
[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 95.0% | 0.5g |
$89.0 | 2025-03-21 | |
| Enamine | EN300-8046652-1.0g |
[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 95.0% | 1.0g |
$93.0 | 2025-03-21 | |
| Enamine | EN300-8046652-2.5g |
[4-(butan-2-yloxy)phenyl]methanamine |
37806-45-4 | 95.0% | 2.5g |
$195.0 | 2025-03-21 |
1-4-(butan-2-yloxy)phenylmethanamine Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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